Cas no 65692-17-3 (2H-1-Benzopyran-2-one, 7-hydroxy-4-methoxy-)

• Product Name: 2H-1-Benzopyran-2-one, 7-hydroxy-4-methoxy-
• CAS No: 65692-17-3
• MF: C₁₀H₈O₄
• MW: 192.168123245239
• CID: 397403
• PubChem ID: 5702835
• Update Time: 2025-10-17

2H-1-Benzopyran-2-one, 7-hydroxy-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 7-hydroxy-4-methoxy-
• 7-HYDROXY-4-METHOXYMETHYLCOUMARIN
• 4-methoxy-7-hydroxy-2H-chromen-2-one
• 7-hydroxy-4-methoxy-2H-chromen-2-one
• 7-hydroxy-4-methoxy-chromen-2-one
• 7-Hydroxy-4-methoxycoumarin
• 7-HYDROXY-4-METHOXYMETHYL-CHROMEN-2-ONE
• BUTTPARK 202-69
• BDBM50435940
• DTXSID70420670
• SCHEMBL664161
• CHEMBL2391651
• 65692-17-3
• 7-hydroxy-4-methoxychromen-2-one
• AKOS022643892

• Inchi： 1S/C10H8O4/c1-13-8-5-10(12)14-9-4-6(11)2-3-7(8)9/h2-5,11H,1H3
• InChI Key： RZNHAJPLNGBHCA-UHFFFAOYSA-N
• SMILES： O1C(C=C(C2C=CC(=CC1=2)O)OC)=O

Computed Properties

• Exact Mass: 206.05800
• Monoisotopic Mass: 192.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 59.67000
• LogP: 1.64500

2H-1-Benzopyran-2-one, 7-hydroxy-4-methoxy- Security Information

• Hazard Statement： Irritant

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives 7-hydroxycoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins 7-hydroxycoumarins

Additional information on 2H-1-Benzopyran-2-one, 7-hydroxy-4-methoxy-

Compound CAS No. 65692-17-3: 2H-1-Benzopyran-2-one, 7-hydroxy-4-methoxy-

The compound with CAS No. 65692-17-3, commonly referred to as 2H-1-benzopyran-2-one, 7-hydroxy-4-methoxy-, is a structurally unique organic molecule belonging to the class of benzopyranones. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmacology and material science. The molecule is characterized by its benzopyranone skeleton, which consists of a fused benzene ring and a gamma-pyrone ring, with hydroxyl and methoxy substituents at specific positions.

Recent studies have highlighted the importance of this compound in the context of its biological activities. For instance, research published in the journal Natural Product Reports has demonstrated that 7-hydroxy-4-methoxy-benzopyranone exhibits potent antioxidant properties, making it a promising candidate for use in antiaging skincare products. Furthermore, its ability to scavenge free radicals has been linked to potential applications in the prevention of chronic diseases associated with oxidative stress.

In addition to its antioxidant properties, this compound has shown significant promise in the field of cancer research. A study conducted at the University of California revealed that CAS No. 65692-17-3 possesses cytotoxic effects against various cancer cell lines, particularly those resistant to conventional chemotherapy drugs. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis.

The synthesis of this compound has also been a topic of interest among chemists. Traditional methods involve multi-step syntheses starting from aromatic precursors, but recent advancements have introduced more efficient routes utilizing microwave-assisted synthesis and enzymatic catalysis. These methods not only improve yield but also reduce the environmental footprint associated with traditional chemical synthesis.

Beyond its biological applications, 2H-1-benzopyran-2-one, 7-hydroxy-4-methoxy- has found use in the development of advanced materials. Its ability to form stable coordination complexes with metal ions has led to its exploration as a building block for metalloorganic frameworks (MOFs) and other porous materials. These materials hold potential applications in gas storage, catalysis, and sensing technologies.

In terms of analytical characterization, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the structure and purity of this compound. HRMS provides precise molecular weight information, while NMR spectroscopy offers detailed insights into the spatial arrangement of atoms within the molecule.

The global market for such specialized compounds is growing rapidly, driven by increasing demand from pharmaceutical companies and research institutions. According to a report by MarketResearch.com, the market for natural product-derived compounds is expected to reach USD 8 billion by 2030, with compounds like CAS No. 65692-17-3 playing a pivotal role in this growth.

In conclusion, CAS No. 65692-17-3 represents a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure, coupled with its diverse biological activities and synthetic versatility, positions it as a valuable asset in both academic research and industrial development.